Cas no 55687-33-7 (2-Chloro-6-fluoroquinoxaline)

• Product Name: 2-Chloro-6-fluoroquinoxaline
• CAS No: 55687-33-7
• MF: C₈H₄ClFN₂
• MW: 182.58216381073
• MDL: MFCD09999192
• CID: 56805
• PubChem ID: 12686407
• Update Time: 2025-05-19

2-Chloro-6-fluoroquinoxaline Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-6-fluoroquinoxaline
• Quinoxaline, 2-chloro-6-fluoro-
• 2-chloro-6fluoroquinoxaline
• 2-chloro-6-flouroquinoxaline
• 2-chloro-6-fluoro-quinoxaline
• Quinoxaline,2-chloro-6-fluoro-
• QQEWXGTYYUSXII-UHFFFAOYSA-N
• FCH880162
• ST2409896
• AX8158343
• AB0025488
• W6962
• 687C337
• FT-0647646
• SCHEMBL1258593
• GS-4432
• 55687-33-7
• DTXSID00506875
• MFCD09999192
• CS-0019227
• A870125
• AKOS006305226

• MDL： MFCD09999192
• Inchi： 1S/C8H4ClFN2/c9-8-4-11-7-3-5(10)1-2-6(7)12-8/h1-4H
• InChI Key： QQEWXGTYYUSXII-UHFFFAOYSA-N
• SMILES： ClC1=CN=C2C=C(C=CC2=N1)F

Computed Properties

• Exact Mass: 182.00500
• Monoisotopic Mass: 182.0047040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 25.8

Experimental Properties

• Boiling Point: 257.1°C at 760 mmHg
• PSA: 25.78000
• LogP: 2.42230

2-Chloro-6-fluoroquinoxaline Security Information

• Hazard Statement： H302-H315-H319-H332-H335
• Storage Condition：Inert atmosphere,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines

Additional information on 2-Chloro-6-fluoroquinoxaline

Introduction to 2-Chloro-6-fluoroquinoxaline (CAS No. 55687-33-7)

2-Chloro-6-fluoroquinoxaline, a compound with the CAS number 55687-33-7, is a versatile and intriguing molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique chemical structure, which consists of a quinoxaline core substituted with a chlorine atom at the 2-position and a fluorine atom at the 6-position. The combination of these substituents imparts distinct physical and chemical properties, making it a valuable building block for various applications.

The quinoxaline scaffold, a bicyclic heterocycle, is known for its broad range of biological activities, including antimicrobial, antitumor, and anti-inflammatory properties. The introduction of halogen substituents, such as chlorine and fluorine, can significantly modulate these activities by altering the electronic and steric properties of the molecule. In the case of 2-Chloro-6-fluoroquinoxaline, the presence of these halogens enhances its solubility, stability, and reactivity, making it an attractive candidate for drug discovery and development.

Recent studies have highlighted the potential of 2-Chloro-6-fluoroquinoxaline in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit potent antitumor activity against several cancer cell lines. The mechanism of action involves the inhibition of key enzymes involved in cell proliferation and survival pathways. Additionally, the compound's ability to cross the blood-brain barrier makes it a promising candidate for treating central nervous system (CNS) disorders.

In the realm of materials science, 2-Chloro-6-fluoroquinoxaline has shown potential as a precursor for the synthesis of advanced functional materials. Its unique electronic properties make it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The ability to fine-tune the electronic properties through chemical modifications further enhances its versatility in these applications.

The synthesis of 2-Chloro-6-fluoroquinoxaline typically involves multistep reactions starting from readily available precursors. One common approach is the condensation of 2-chloroaniline with 5-fluorobenzene-1,2-dicarboxylic acid to form the quinoxaline core, followed by further functionalization to introduce the desired substituents. Advances in synthetic methodologies have led to more efficient and environmentally friendly routes for producing this compound on a larger scale.

The physicochemical properties of 2-Chloro-6-fluoroquinoxaline are well-documented. It is a solid at room temperature with a melting point ranging from 140 to 145°C. The compound is moderately soluble in common organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF), but has limited solubility in water. These properties make it suitable for use in both solution-phase and solid-state reactions.

In terms of safety and handling, while 2-Chloro-6-fluoroquinoxaline is not classified as a hazardous material under current regulations, it is important to follow standard laboratory practices when working with this compound. Proper personal protective equipment (PPE) should be worn, and appropriate ventilation should be ensured to minimize exposure risks.

The future prospects for 2-Chloro-6-fluoroquinoxaline are promising. Ongoing research continues to explore new derivatives and analogs with enhanced biological activities and improved pharmacological profiles. Additionally, efforts are underway to develop more sustainable synthesis methods that reduce environmental impact while maintaining high yields and purity levels.

In conclusion, 2-Chloro-6-fluoroquinoxaline (CAS No. 55687-33-7) is a multifaceted compound with significant potential in both medicinal chemistry and materials science. Its unique structure and properties make it an attractive target for further research and development, paving the way for innovative applications in various fields.